Cas no 99419-06-4 (4-hydrazinyl-5-methoxypyrimidine)

• Product Name: 4-hydrazinyl-5-methoxypyrimidine
• CAS No: 99419-06-4
• MF: C₅H₈N₄O
• MW: 140.143219947815
• MDL: MFCD19201366
• CID: 802453
• Update Time: 2025-04-19

4-hydrazinyl-5-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazono-5-methoxy-1,4-dihydropyrimidine
• (5-methoxypyrimidin-4-yl)hydrazine
• 4(1H)-Pyrimidinone, 5-methoxy-, hydrazone (9CI)
• C5H8N4O
• Pyrimidine,4-hydrazinyl-5-methoxy-
• (5-Methoxy-pyrimidin-4-yl)-hydrazine
• 4-HYDRAZINYL-5-METHOXYPYRIMIDINE
• 4-Hydrazino-5-methoxypyrimidine
• AX8237693
• Y4993
• (E)-4-hydrazono-5-methoxy-1,4-dihydropyrimidine
• 4-hydrazinyl-5-methoxypyrimidine

• MDL： MFCD19201366
• Inchi： 1S/C5H8N4O/c1-10-4-2-7-3-8-5(4)9-6/h2-3H,6H2,1H3,(H,7,8,9)
• InChI Key： PEJFLTBQJYNGOC-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CN=C1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Topological Polar Surface Area: 73.1

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 184-185 ºC
• Boiling Point: 291.7±50.0 ºC (760 Torr),
• Flash Point: 130.2±30.1 ºC,
• Solubility: Dissolution (35 g/l) (25 º C),

4-hydrazinyl-5-methoxypyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD237693)